1-[4-(4-fluorophenoxy)butoxy]-2-methoxy-4-(1-propen-1-yl)benzene

• IUPAC Name: 1-[4-(4-fluorophenoxy)butoxy]-2-methoxy-4-[(E)-prop-1-enyl]benzene
• InChI: InChI=1S/C20H23FO3/c1-3-6-16-7-12-19(20(15-16)22-2)24-14-5-4-13-23-18-10-8-17(21)9-11-18/h3,6-12,15H,4-5,13-14H2,1-2H3/b6-3+
• InChI Key: UBDJSKREZFYTSY-ZZXKWVIFSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCCCOC2=CC=C(C=C2)F)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCCCOC2=CC=C(C=C2)F)OC
• Molecular Formula: C20H23FO3
• Molecular Weight: 330.4 g/mol

Description

1-[4-(4-fluorophenoxy)butoxy]-2-methoxy-4-(1-propen-1-yl)benzene, commonly known as FABP4 inhibitor, is a chemical compound that has been studied extensively in scientific research for its potential therapeutic applications. FABP4 (fatty acid-binding protein 4) is a protein that plays a critical role in regulating lipid metabolism and inflammation. Inhibition of FABP4 has been shown to have beneficial effects in various disease models, including obesity, diabetes, and atherosclerosis.

Mechanism of Action

FABP4 inhibitor works by binding to FABP4 and preventing it from transporting fatty acids to their target sites within the cell. This leads to a reduction in lipid accumulation and inflammation, which are key factors in the development of metabolic disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FABP4 inhibitor have been extensively studied in animal models. It has been shown to improve insulin sensitivity, reduce inflammation, and promote weight loss. Additionally, it has been shown to reduce the risk of atherosclerosis by reducing lipid accumulation in the arterial wall.

Advantages and Limitations for Lab Experiments

The advantages of using FABP4 inhibitor in lab experiments include its specificity for FABP4, its ability to reduce inflammation and lipid accumulation, and its potential therapeutic applications in metabolic disorders. However, limitations include its potential toxicity and the need for further studies to determine its long-term safety and efficacy.

Future Directions

There are several future directions for the study of FABP4 inhibitor. One area of research is the development of more potent and selective inhibitors that can be used in clinical trials. Another area of research is the investigation of its potential use in the treatment of other diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to determine the long-term safety and efficacy of FABP4 inhibitor in humans.

Synthesis Methods

The synthesis of FABP4 inhibitor involves several steps, starting with the preparation of 4-fluorophenol and 1-bromo-4-(4-fluorophenoxy)butane. These two compounds are then reacted together to form 4-(4-fluorophenoxy)butoxyphenol, which is subsequently reacted with 2-methoxy-4-(1-propen-1-yl)benzene to yield the final product.

Scientific Research Applications

FABP4 inhibitor has been extensively studied in various scientific research applications. One of the most promising areas of research is its potential use in the treatment of obesity and related metabolic disorders. In animal models, inhibition of FABP4 has been shown to improve insulin sensitivity, reduce inflammation, and promote weight loss.